Cas no 140201-06-5 (4(3H)-Pyrimidinone, 6-(1,1-dimethylethyl)-3-methyl-)

• Product Name: 4(3H)-Pyrimidinone, 6-(1,1-dimethylethyl)-3-methyl-
• CAS No: 140201-06-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 1293698
• Update Time: 2024-08-04

4(3H)-Pyrimidinone, 6-(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-(1,1-dimethylethyl)-3-methyl-

• Inchi： 1S/C9H14N2O/c1-9(2,3)7-5-8(12)11(4)6-10-7/h5-6H,1-4H3
• InChI Key： YFEGCBMZMWDGQC-UHFFFAOYSA-N
• SMILES： C1=NC(C(C)(C)C)=CC(=O)N1C

Computed Properties

• Exact Mass: 166.11072

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 234.5±23.0 °C(Predicted)
• PSA: 32.67
• pka: 2.19±0.68(Predicted)